Cas no 477856-49-8 (2-(2-Furyl)-5-[(2-phenoxyethyl)sulfanyl]-1,3,4-oxadiazole)

• Product Name: 2-(2-Furyl)-5-[(2-phenoxyethyl)sulfanyl]-1,3,4-oxadiazole
• CAS No: 477856-49-8
• MF: C₁₄H₁₂N₂O₃S
• MW: 288.321681976318
• CID: 5227206
• Update Time: 2026-03-07

2-(2-Furyl)-5-[(2-phenoxyethyl)sulfanyl]-1,3,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

• 2-([5-(2-FURYL)-1,3,4-OXADIAZOL-2-YL]SULFANYL)ETHYL PHENYL ETHER
• 2-(2-FURYL)-5-[(2-PHENOXYETHYL)SULFANYL]-1,3,4-OXADIAZOLE
• 2-(furan-2-yl)-5-[(2-phenoxyethyl)sulfanyl]-1,3,4-oxadiazole
• 2-(furan-2-yl)-5-(2-phenoxyethylsulfanyl)-1,3,4-oxadiazole
• Z18650559
• 2-(Furan-2-yl)-5-((2-phenoxyethyl)thio)-1,3,4-oxadiazole
• 2-(2-Furyl)-5-[(2-phenoxyethyl)sulfanyl]-1,3,4-oxadiazole

• Inchi： 1S/C14H12N2O3S/c1-2-5-11(6-3-1)17-9-10-20-14-16-15-13(19-14)12-7-4-8-18-12/h1-8H,9-10H2
• InChI Key： DQASWVNDBKBYQK-UHFFFAOYSA-N
• SMILES： S(C1=NN=C(C2=CC=CO2)O1)CCOC1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 290
• XLogP3: 3
• Topological Polar Surface Area: 86.6

Additional information on 2-(2-Furyl)-5-[(2-phenoxyethyl)sulfanyl]-1,3,4-oxadiazole

Compound CAS No. 477856-49-8: 2-(2-Furyl)-5-[(2-phenoxyethyl)sulfanyl]-1,3,4-oxadiazole

2-(2-Furyl)-5-[(2-phenoxyethyl)sulfanyl]-1,3,4-oxadiazole, identified by the CAS Registry Number 477856-49-8, is a structurally complex organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of oxadiazoles, which are five-membered heterocyclic compounds containing two nitrogen atoms and one oxygen atom. The presence of a furan ring (furyl group) and a phenoxyethyl sulfanyl group further enhances its chemical complexity and potential biological activity.

The molecular structure of this compound is characterized by a central oxadiazole ring system. The substituents attached to this ring include a furyl group at the 2-position and a phenoxyethyl sulfanyl group at the 5-position. These substituents not only contribute to the compound's unique chemical properties but also play a crucial role in its potential applications. The furyl group, derived from furan, is known for its aromaticity and electron-donating properties, which can influence the electronic characteristics of the molecule. On the other hand, the phenoxyethyl sulfanyl group introduces additional functionality, including potential hydrogen bonding capabilities and increased hydrophilicity.

Recent studies have focused on the synthesis and characterization of this compound. Researchers have employed various synthetic strategies to construct the oxadiazole core and attach the desired substituents. One common approach involves the reaction of an appropriate diamine with carbon disulfide or other sulfur-containing reagents to form the oxadiazole ring. Subsequent functionalization steps are then carried out to introduce the furyl and phenoxyethyl sulfanyl groups. These studies have highlighted the importance of reaction conditions, such as temperature and solvent choice, in achieving high yields and purity of the final product.

The biological activity of 2-(2-Furyl)-5-[(2-phenoxyethyl)sulfanyl]-1,3,4-oxadiazole has been a subject of intense research. In vitro assays have demonstrated its potential as an antioxidant agent due to its ability to scavenge free radicals and inhibit oxidative stress. This property makes it a promising candidate for applications in fields such as food preservation and pharmaceuticals. Additionally, preliminary studies suggest that this compound may exhibit anti-inflammatory properties, further expanding its potential therapeutic applications.

In terms of pharmacokinetics, recent investigations have explored the absorption, distribution, metabolism, and excretion (ADME) profiles of this compound. These studies have provided valuable insights into its bioavailability and metabolic pathways. For instance, it has been observed that the phenoxyethyl sulfanyl group enhances solubility in aqueous media, which may improve its absorption in vivo. However, further research is required to fully understand its pharmacokinetic behavior in different biological systems.

The environmental impact of CAS No. 477856-49-8 has also been a topic of interest. Researchers have assessed its biodegradability under various environmental conditions and found that it exhibits moderate biodegradation rates under aerobic conditions. This suggests that while it has potential for environmental persistence under certain circumstances, it is not inherently hazardous when managed appropriately.

In conclusion, 2-(2-Furyl)-5-[(2-phenoxyethyl)sulfanyl]-1,3,4-oxadiazole (CAS No. 477856-49-8) is a versatile compound with promising applications in multiple fields. Its unique chemical structure endows it with diverse functional properties that make it an attractive target for further research and development. As ongoing studies continue to uncover new insights into its chemistry and biology, this compound holds great potential for advancing both academic knowledge and practical applications in industries ranging from pharmaceuticals to materials science.